(Z)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
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Description
(Z)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C22H24N4O5S2 and its molecular weight is 488.58. The purity is usually 95%.
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Scientific Research Applications
Antiparasitic Activity
(Z)-N-(3-ethyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide belongs to the thiazolide class of compounds, which have demonstrated significant antiparasitic activity. A study by Esposito et al. (2005) found that thiazolides, including those without a nitro group on the thiazole ring, exhibited broad-spectrum antiparasitic activity, suggesting mechanisms of action beyond the proposed reduction by nitroreductases (Esposito et al., 2005).
Antimicrobial and Anticancer Properties
The research by Brockmann et al. (2014) on thiazolides reveals their potential as anti-infectious agents against a range of pathogens, including protozoan parasites, bacteria, and viruses. Additionally, these compounds show promise in inducing cell death in colon carcinoma cell lines, highlighting their potential in cancer therapy (Brockmann et al., 2014).
Development of Novel Medications
The study of structure-activity relationships in thiazolides, as explored by Esposito et al. (2007), is crucial for the development of new medications. Their research provides insights into how modifications in the molecular structure of thiazolides affect their biological activities, guiding future drug design (Esposito et al., 2007).
Multifaceted Mechanisms of Action
The broad range of activities of thiazolides against various pathogens and cancer cells is attributed to their multiple mechanisms of action. Studies suggest that these mechanisms include the reduction of the nitro group into a toxic intermediate in microaerophilic bacteria and parasites, and triggering apoptosis in mammalian cells, as discussed by Hemphill et al. (2012) (Hemphill et al., 2012).
Properties
IUPAC Name |
N-(3-ethyl-6-nitro-1,3-benzothiazol-2-ylidene)-4-(4-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O5S2/c1-3-25-19-9-6-17(26(28)29)14-20(19)32-22(25)23-21(27)16-4-7-18(8-5-16)33(30,31)24-12-10-15(2)11-13-24/h4-9,14-15H,3,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMBFPTKIMHAVBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.